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Compound of Interest

Compound Name: Ochracenomicin B

Cat. No.: B1247948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ochracenomicin B is a member of the benz[a]anthraquinone class of antibiotics. First isolated

from the actinomycete Amicolatopsis sp., this compound has demonstrated notable biological

activity.[1] This technical guide provides a comprehensive summary of the known physical and

chemical properties of Ochracenomicin B, alongside related experimental methodologies.

Due to the limited availability of public data, this report also incorporates general characteristics

of the broader benz[a]anthraquinone antibiotic family to provide a contextual understanding.

Physicochemical Properties
Detailed quantitative physicochemical data for Ochracenomicin B is not widely available in

public chemical databases. The primary scientific literature describes its characterization using

spectroscopic techniques, but specific numerical values are not readily accessible.[1] The

following table summarizes the known qualitative properties and highlights data that is yet to be

publicly documented.
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Property Value Citation

Chemical Class Benz[a]anthraquinone [1]

Producing Organism Amicolatopsis sp. [1]

Molecular Formula Not publicly available.

Molecular Weight Not publicly available.

Melting Point Not publicly available.

Solubility Not publicly available.

Appearance Not publicly available.

Spectral Data (¹H NMR, ¹³C

NMR, MS)

Characterized by Magnetic

Resonance Spectroscopy and

Fast Atom Bombardment Mass

Spectrometry.[1] Specific data

not publicly available.

[1]

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Ochracenomicin B
are described in the primary literature.[1] The following sections outline the general

methodologies typically employed for the discovery and characterization of novel microbial

natural products.

Fermentation and Isolation
The production of Ochracenomicin B is achieved through the cultivation of the Amicolatopsis

sp. in a suitable fermentation medium. A generalized workflow for the isolation and purification

of a novel antibiotic like Ochracenomicin B is depicted in the diagram below. This multi-step

process involves the extraction of the active compounds from the fermentation broth and

subsequent purification using various chromatographic techniques.
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Caption: Generalized workflow for the isolation and characterization of a novel antibiotic.

Structural Elucidation
The chemical structure of Ochracenomicin B was determined using a combination of

spectroscopic methods.[1]

Mass Spectrometry (MS): Fast Atom Bombardment (FAB) mass spectrometry would have

been used to determine the molecular weight and elemental composition of the molecule.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (e.g., COSY,

HMQC, HMBC) NMR experiments would have been employed to elucidate the connectivity

of atoms and the overall carbon-hydrogen framework of the benz[a]anthraquinone core and

its substituents.

Biological Activity Assays
The antimicrobial activity of Ochracenomicin B was assessed against a panel of

microorganisms.[1] Standard methods such as broth microdilution or disk diffusion assays

would have been used to determine the minimum inhibitory concentration (MIC) against various

Gram-positive and Gram-negative bacteria, as well as fungi.

Biological Activity and Potential Signaling Pathways
Ochracenomicin B has been reported to exhibit activity against Gram-positive bacteria and

the fungus Candida albicans.[1]

While the specific signaling pathways affected by Ochracenomicin B have not been

elucidated, other members of the anthraquinone class of compounds have been shown to exert

their anticancer effects through the induction of apoptosis. This is often mediated by the

generation of reactive oxygen species (ROS) and the subsequent activation of the JNK

signaling pathway. It is plausible that Ochracenomicin B may share a similar mechanism of

action, though further research is required to confirm this.

The diagram below illustrates a potential signaling pathway for anthraquinone-induced

apoptosis, which may be relevant for understanding the mode of action of Ochracenomicin B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1247948?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7775274/
https://www.benchchem.com/product/b1247948?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7775274/
https://www.benchchem.com/product/b1247948?utm_src=pdf-body
https://www.benchchem.com/product/b1247948?utm_src=pdf-body
https://www.benchchem.com/product/b1247948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ochracenomicin B
(or other anthraquinones)

Increased Intracellular ROS

Induces

JNK Activation

Activates

Apoptosis

Leads to

Click to download full resolution via product page

Caption: A potential signaling pathway for anthraquinone-induced apoptosis.

Conclusion
Ochracenomicin B is a benz[a]anthraquinone antibiotic with demonstrated antimicrobial

activity. While its detailed physicochemical properties are not extensively documented in public

databases, the foundational knowledge of its chemical class and producing organism provides

a strong basis for further investigation. Future research should focus on obtaining and

publishing detailed spectroscopic data, elucidating its precise mechanism of action, and

exploring its potential as a therapeutic agent. The methodologies and potential signaling

pathways described herein offer a framework for guiding such research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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